Cas no 1351620-92-2 (N-(2,5-dimethylfuran-3-yl)methyl-4-propoxybenzene-1-sulfonamide)

• Product Name: N-(2,5-dimethylfuran-3-yl)methyl-4-propoxybenzene-1-sulfonamide
• CAS No: 1351620-92-2
• MF: C₁₆H₂₁NO₄S
• MW: 323.407243490219
• CID: 6090254
• PubChem ID: 56765590
• Update Time: 2025-06-14

N-(2,5-dimethylfuran-3-yl)methyl-4-propoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylfuran-3-yl)methyl-4-propoxybenzene-1-sulfonamide
• N-[(2,5-dimethylfuran-3-yl)methyl]-4-propoxybenzenesulfonamide
• Benzenesulfonamide, N-[(2,5-dimethyl-3-furanyl)methyl]-4-propoxy-
• N-((2,5-dimethylfuran-3-yl)methyl)-4-propoxybenzenesulfonamide
• DTXSID301169260
• F6201-0304
• AKOS024538549
• 1351620-92-2
• VU0536730-1

• Inchi： 1S/C16H21NO4S/c1-4-9-20-15-5-7-16(8-6-15)22(18,19)17-11-14-10-12(2)21-13(14)3/h5-8,10,17H,4,9,11H2,1-3H3
• InChI Key： ORSCGZFGPRIFNA-UHFFFAOYSA-N
• SMILES： C1(S(NCC2C=C(C)OC=2C)(=O)=O)=CC=C(OCCC)C=C1

Computed Properties

• Exact Mass: 323.11912932g/mol
• Monoisotopic Mass: 323.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(2,5-dimethylfuran-3-yl)methyl-4-propoxybenzene-1-sulfonamide

Comprehensive Overview of N-(2,5-dimethylfuran-3-yl)methyl-4-propoxybenzene-1-sulfonamide (CAS No. 1351620-92-2)

N-(2,5-dimethylfuran-3-yl)methyl-4-propoxybenzene-1-sulfonamide (CAS No. 1351620-92-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This sulfonamide derivative features a unique molecular structure combining a 2,5-dimethylfuran moiety with a 4-propoxybenzene sulfonamide group, making it a subject of interest for its potential applications in drug discovery and functional materials. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability or tailor physicochemical properties.

In recent years, the demand for novel sulfonamide-based compounds like N-(2,5-dimethylfuran-3-yl)methyl-4-propoxybenzene-1-sulfonamide has surged due to their relevance in addressing modern healthcare challenges. For instance, its structural motifs align with current trends in targeted drug delivery systems and small-molecule inhibitors. The compound's furan ring contributes to its electron-rich character, which is valuable in designing photocatalysts or organic semiconductors—areas experiencing exponential growth in sustainable energy research.

The synthesis of CAS No. 1351620-92-2 typically involves multi-step organic reactions, including sulfonylation and ether formation. Advanced techniques such as HPLC purification and NMR characterization ensure high purity, critical for research reproducibility. A frequently asked question in academic circles revolves around optimizing its yield—a challenge addressed through catalyst selection (e.g., palladium-catalyzed coupling) and solvent systems. These methodological insights are often shared in peer-reviewed journals, reflecting the compound's role in advancing synthetic chemistry.

From an industrial perspective, N-(2,5-dimethylfuran-3-yl)methyl-4-propoxybenzene-1-sulfonamide exemplifies the shift toward green chemistry principles. Its potential as a biodegradable intermediate resonates with environmental regulations demanding safer alternatives to traditional petrochemicals. Moreover, computational studies leveraging AI-driven molecular modeling predict its interactions with biological targets, accelerating its adoption in precision medicine pipelines—a hot topic in 2024's pharmaceutical landscape.

Quality control protocols for this compound emphasize chromatographic analysis and spectroscopic validation, ensuring compliance with ISO standards. Researchers also explore its stability under various pH conditions—a key consideration for formulation scientists. As interest grows in heterocyclic sulfonamides, CAS No. 1351620-92-2 serves as a reference point for structure-activity relationship (SAR) studies, particularly in optimizing metabolic resistance and receptor affinity.

In conclusion, N-(2,5-dimethylfuran-3-yl)methyl-4-propoxybenzene-1-sulfonamide represents a convergence of cutting-edge chemistry and real-world applications. Its adaptability across disciplines—from medicinal chemistry to material science—positions it as a compound of enduring scientific value. Ongoing investigations into its mechanistic pathways and derivative libraries promise to unlock further innovations, solidifying its place in contemporary research agendas.